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Compound of Interest

Compound Name: Pivalolactone

Cat. No.: B016579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and material safety data

sheet (MSDS) information for Pivalolactone (CAS 1955-45-9). The information is intended to

enable researchers, scientists, and drug development professionals to work with this

compound in a safe and informed manner.

Chemical and Physical Properties
Pivalolactone, also known as 3,3-dimethyl-2-oxetanone, is a clear, colorless liquid.[1] While

some physical and chemical properties are available, it is noteworthy that flash point data is not

readily available in published literature, though the compound is considered combustible.[1][2]

Table 1: Physical and Chemical Properties of Pivalolactone
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Property Value Reference(s)

CAS Number 1955-45-9 [1]

Molecular Formula C₅H₈O₂ [3]

Molecular Weight 100.13 g/mol [3]

Appearance Clear, colorless liquid [1][4]

Boiling Point
51 °C @ 20 mmHg 131.6°C at

760 mmHg
[2][3][4]

Melting Point -12.9 °C -24.30 °C (Predicted) [2][3]

Density
0.9971 g/cm³ (estimate) ~1.0

g/cm³ (Predicted) 1.032g/cm3
[2][3][4]

Solubility
Soluble in Chloroform.[2][3]

Slowly hydrolyzes in water.[1]
[1][2][3]

Stability
Stable. Combustible.[2]

Unstable in water.[1]
[1][2]

Toxicological Information
Pivalolactone is a compound of significant toxicological concern. It is classified as a poison by

ingestion and a questionable carcinogen with experimental carcinogenic and tumorigenic data.

[2][3] Mutagenicity has also been reported.[2][3]

Acute Toxicity
Specific LD50 (oral, dermal) and LC50 (inhalation) values for Pivalolactone are not readily

available in the reviewed literature. However, it is designated as a poison by ingestion.[2][3]

Given the lack of specific acute toxicity data, extreme caution should be exercised when

handling this compound.

Carcinogenicity
A bioassay for possible carcinogenicity was conducted by the National Toxicology Program

(NTP) using Fischer 344 rats and B6C3F1 mice.[5] The study found that under the conditions
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of the bioassay, pivalolactone was carcinogenic to both male and female Fischer 344 rats,

causing squamous-cell carcinomas and papillomas of the forestomach.[5][6] However, the

study provided no evidence for the carcinogenicity of pivalolactone in B6C3F1 mice of either

sex.[5][6]

Table 2: Summary of NCI Carcinogenicity Bioassay of Pivalolactone

Species Sex
Administr
ation
Route

Doses Duration Findings
Referenc
e(s)

Fischer

344 Rats

Male &

Female
Gavage

150 and

300

mg/kg/day

103 weeks

Carcinogen

ic:

Squamous-

cell

carcinomas

and

papillomas

of the

forestomac

h.

[5][6]

B6C3F1

Mice

Male &

Female
Gavage

75 and 150

mg/kg/day
102 weeks

No

evidence of

carcinogeni

city.

[5][6]

Genotoxicity
Pivalolactone has shown positive results for mutagenicity in Salmonella typhimurium and

Escherichia coli.[7]

Handling and Storage
Given the hazardous nature of Pivalolactone, stringent safety protocols must be followed

during its handling and storage.
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Personal Protective Equipment (PPE)
A comprehensive assessment of personal protective equipment is critical. The following are

minimum recommendations:

Gloves: Chemical-resistant gloves (e.g., Tyvek-type disposable sleeves taped to gloves)

should be worn.[1]

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for

organic vapors should be used, especially when handling the neat compound or in situations

with potential for aerosolization.[8] In case of inadequate ventilation, respiratory protection is

required.[8]

Protective Clothing: A lab coat, long pants, and closed-toe shoes are required. Disposable

Tyvek-type protective clothing should be considered.[1]

Engineering Controls
All work with Pivalolactone must be conducted in a certified chemical fume hood to minimize

inhalation exposure.[9] An emergency eyewash station and safety shower must be readily

accessible.[9]

Storage
Pivalolactone should be stored under ambient temperatures.[8] Keep containers tightly closed

in a dry, cool, and well-ventilated place.[8]

Experimental Protocol: Safe Handling in a Research
Setting

Preparation: Before handling, ensure all necessary PPE is donned correctly and the

chemical fume hood is functioning properly. Have a spill kit readily available.

Aliquoting: If aliquoting from a larger container, perform the procedure in the chemical fume

hood. Use appropriate tools to minimize the generation of aerosols.
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Reactions: Set up reactions involving Pivalolactone in the chemical fume hood. Ensure all

glassware is properly secured.

Post-Handling: After handling, decontaminate all surfaces and equipment that may have

come into contact with Pivalolactone. Remove and dispose of PPE as hazardous waste.

Wash hands thoroughly with soap and water.

Emergency Procedures
Spills
In the event of a Pivalolactone spill, the following protocol should be followed:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[9]

Ventilate: Ensure the area is well-ventilated by using the chemical fume hood.[9]

Ignition Sources: Remove all sources of ignition from the area.[1]

Containment: For small spills, use absorbent paper to pick up the liquid material.[1]

Collection: Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for

disposal.[1]

Decontamination: Wash all contaminated surfaces with 60-70% ethanol followed by a soap

and water solution.[1] Do not re-enter the area until it has been verified as clean by a safety

officer.[1]

Pivalolactone Spill Occurs Evacuate Non-Essential Personnel Ensure Adequate Ventilation
(Fume Hood) Remove Ignition Sources Contain Spill with

Absorbent Material
Collect Absorbed Material

into a Sealed Bag
Decontaminate Surfaces

(Ethanol then Soap & Water)
Verify Area is Clean

by Safety Officer

Click to download full resolution via product page

Caption: Pivalolactone Spill Response Workflow.

First Aid
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Skin Contact: Immediately flood the affected skin with water while removing and isolating all

contaminated clothing.[1] Gently wash all affected skin areas thoroughly with soap and

water.[1] Immediately call a hospital or poison control center.[1]

Inhalation: Immediately leave the contaminated area and take deep breaths of fresh air.[1]

Call a physician and be prepared to transport the victim to a hospital, even if no symptoms

develop.[1]

Ingestion: DO NOT induce vomiting.[1] If the victim is conscious and not convulsing, give 1

or 2 glasses of water to dilute the chemical and immediately call a hospital or poison control

center.[1]

Exposure Occurs

Skin Contact Inhalation Ingestion

Flood with Water &
Remove Contaminated Clothing Move to Fresh Air DO NOT Induce Vomiting

Wash with Soap & Water

Call Hospital/Poison Center

Call Physician & Prepare
for Hospital Transport

Give 1-2 Glasses of Water
(if conscious)

Call Hospital/Poison Center

Click to download full resolution via product page

Caption: First Aid Protocol for Pivalolactone Exposure.
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Stability and Reactivity
Chemical Stability
Pivalolactone is stable under normal conditions but is unstable in water, where it slowly

hydrolyzes.[1][2]

Incompatible Materials
As an ester, Pivalolactone is incompatible with the following:

Acids: Reacts with acids to liberate heat.[1][2]

Strong Oxidizing Acids: May cause a vigorous, exothermic reaction that could ignite the

products.[1][2]

Caustic Solutions: Interaction generates heat.[1][2]

Alkali Metals and Hydrides: Mixing generates flammable hydrogen gas.[1][2]

Alkanes: This chemical is incompatible with alkanes.[1][2]

Strong Oxidizing Agents[2]

Pivalolactone

Acids

Heat Generation

Strong Oxidizing Acids

Vigorous Exothermic Reaction

Caustic Solutions

Heat Generation

Alkali Metals & Hydrides

Flammable Hydrogen Gas

Alkanes Strong Oxidizing Agents

Click to download full resolution via product page

Caption: Chemical Incompatibilities of Pivalolactone.

Hazardous Decomposition Products
When heated to decomposition, Pivalolactone emits acrid smoke and irritating fumes.[2][3]
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Disposal Considerations
Waste Pivalolactone and contaminated materials should be disposed of as hazardous waste

in accordance with local, state, and federal regulations. Containers should be sealed, clearly

labeled, and stored in a designated safe area pending disposal.

Fire Fighting Measures
Fires involving Pivalolactone can be controlled with a dry chemical, carbon dioxide, or Halon

extinguisher.[1] As it is considered combustible, appropriate precautions should be taken to

prevent ignition.[1][2]

This guide is intended as a summary of available safety and handling information for

Pivalolactone and should be used in conjunction with a comprehensive risk assessment and

adherence to all applicable safety regulations. Always consult the most current Safety Data

Sheet (SDS) before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pivalolactone: An In-depth Technical Guide to Safety,
Handling, and Material Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016579#pivalolactone-safety-handling-and-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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